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Compound Name: Propane sultone

Cat. No.: B022683

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Propane sultone is a highly efficient cyclic sulfonate ester used as a sulfoalkylating agent
in bioconjugation. Its primary utility lies in its ability to react with nucleophilic residues on
biomolecules, such as proteins and peptides, to introduce a stable, negatively charged
sulfopropyl group. This modification is particularly valuable for enhancing the aqueous solubility
of proteins, altering their isoelectric point, and providing a handle for further modifications. As
an activated ester, 1,3-propane sultone is a potent alkylating agent; however, it is also a
suspected carcinogen and must be handled with appropriate safety precautions in a laboratory
setting.[1]

Mechanism of Action: Sulfopropylation of Amino
Acid Residues

1,3-Propane sultone reacts with nucleophilic amino acid side chains via a ring-opening
mechanism. The most common targets on proteins are the e-amino group of lysine and the thiol
group of cysteine. The reaction proceeds through nucleophilic attack on the carbon atom
adjacent to the ester linkage, leading to the formation of a stable carbon-nitrogen or carbon-
sulfur bond and yielding a sulfopropylated residue.
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The reactivity of these residues is highly dependent on pH. The nucleophilic forms—the
unprotonated amine (R-NHz2) for lysine and the thiolate anion (R-S~) for cysteine—are required
for the reaction to proceed efficiently. Therefore, maintaining a pH above the pKa of the target
functional groups is critical for successful conjugation.
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Chemical Reaction Pathway: Sulfopropylation using 1,3-Propane Sultone

[ 1,3-Propane Sultone ]

Lysine Modification Cysteine Modification

Protein
(Lysine Residue, R-NH2)

Protein
(Cysteine Residue, R-S™)

Nucleophilic Attack Nucleophilic Attack
pH > pKa = 9.3) (pH > pKa = 8.8)

Sulfopropylated Lysine Sulfopropylated Cysteine

(R-NH-(CH2)3-S03") (R-S-(CH2)3-S037)
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1. Prepare Protein
in Reaction Buffer
(pH 8.5)

2. Prepare Propane
Sultone in DMSO

3. Add Reagent to Protein
Incubate 2-4h at RT

4. Quench Reaction
(e.g., 1M Tris)

5. Purify Conjugate
(Dialysis / SEC)

6. Characterize Product
(SDS-PAGE, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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